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Compound of Interest

Compound Name: 2,4-Bis(methylthio)pyrimidine

Cat. No.: B1268842 Get Quote

An In-depth Technical Guide to 2,4-
Bis(methylthio)pyrimidine
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 2,4-Bis(methylthio)pyrimidine, geared towards researchers,

scientists, and professionals in drug development.

Core Physical and Chemical Properties
2,4-Bis(methylthio)pyrimidine is a sulfur-containing heterocyclic organic compound. Its

fundamental properties are summarized below.

Table 1: Physical and Chemical Properties of 2,4-Bis(methylthio)pyrimidine
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Property Value Source

Molecular Formula C₆H₈N₂S₂ [1][2]

Molecular Weight 172.3 g/mol [1]

CAS Number 5909-26-2 [1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available [3]

Solubility Data not available [3]

Synthesis and Reactivity
The synthesis of 2,4-Bis(methylthio)pyrimidine can be achieved through the alkylation of the

corresponding dithione precursor. A general synthetic approach involves the methylation of 2,4-

dithiopyrimidine. While a specific detailed protocol for this exact compound is not readily

available in the cited literature, a general procedure can be inferred from the synthesis of

analogous 2-methylthio-1,4-dihydropyrimidines.[4][5][6] This typically involves the reaction of

the corresponding thione with a methylating agent, such as methyl iodide, in the presence of a

base.[4][5][6]

The chemical reactivity of 2,4-Bis(methylthio)pyrimidine is characteristic of pyrimidine

thioethers. The methylthio groups can be displaced by various nucleophiles, making it a

versatile intermediate for the synthesis of other substituted pyrimidines.

Spectroscopic Data
Detailed experimental spectroscopic data for 2,4-Bis(methylthio)pyrimidine is not widely

available in the reviewed public literature. However, the expected spectral characteristics can

be inferred from related structures.

Table 2: Expected Spectroscopic Characteristics
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Technique Expected Signals

¹H NMR

Signals corresponding to the methyl protons of

the two methylthio groups and the protons on

the pyrimidine ring.

¹³C NMR

Resonances for the methyl carbons, the

carbons of the pyrimidine ring, including those

attached to the sulfur atoms.

IR Spectroscopy
Characteristic absorption bands for C-H, C=N,

and C-S bonds.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.

Experimental Protocols
A detailed, experimentally validated protocol for the synthesis and purification of 2,4-
Bis(methylthio)pyrimidine is not available in the public domain literature. However, a general

workflow for the synthesis of related thioether pyrimidine derivatives is presented below.

General Synthetic Workflow for Thioether Pyrimidine Derivatives

Starting Material
(e.g., Dithiopyrimidine)

Reaction
(Alkylation)

Methylating Agent
(e.g., Methyl Iodide) +

Base

Aqueous Work-up
& Extraction

Purification
(e.g., Chromatography)

Final Product
(2,4-Bis(methylthio)pyrimidine)

Characterization
(NMR, MS, IR)
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General Synthetic Workflow

Biological Activity
While specific studies on the biological activity of 2,4-Bis(methylthio)pyrimidine are limited in

the available literature, the broader class of pyrimidine derivatives is well-documented for a

wide range of pharmacological effects.[4][5][6] These include potential antimicrobial and

anticancer properties.[7] The biological potential of this specific compound would need to be

determined through dedicated screening programs.

General Biological Screening Workflow

Test Compound
(2,4-Bis(methylthio)pyrimidine)

In Vitro Assays

Antimicrobial Screening
(MIC determination)

Anticancer Screening
(IC50 determination)

Data Analysis &
Hit Identification

In Vivo Models
(If promising in vitro)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

